2-Iodo-6-nitro-4-[(trifluoromethyl)thio]phenol

• IUPAC Name: 2-iodo-6-nitro-4-(trifluoromethylsulfanyl)phenol
• InChI: InChI=1S/C7H3F3INO3S/c8-7(9,10)16-3-1-4(11)6(13)5(2-3)12(14)15/h1-2,13H
• InChI Key: PUQBJOXESRBJIE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)I)SC(F)(F)F
• Molecular Formula: C7H3F3INO3S
• DSSTOX Substance ID: DTXSID801235238
• Molecular Weight: 365.07 g/mol
• CAS No.: 1440535-09-0

Description

2-Iodo-6-nitro-4-[(trifluoromethyl)thio]phenol, also known as INTP, is an organosulfur compound that has been widely studied due to its interesting properties and potential applications. It is a colorless, crystalline solid that is soluble in water and alcohols, and is relatively stable under normal conditions. INTP has been used in a variety of scientific research applications, such as in the synthesis of drugs, in the development of new materials, and as a catalyst in organic reactions.

Scientific Research Applications

Supramolecular Structures and Interactions

In research, the compounds related to 2-Iodo-6-nitro-4-[(trifluoromethyl)thio]phenol demonstrate intriguing interactions and structural formations. For instance, 2,6-diiodo-4-nitrophenol, a related compound, shows an intricate arrangement of molecules linked by hydrogen bonds, iodo-nitro interactions, and aromatic pi-pi-stacking interactions to form multidimensional structures (Garden et al., 2002).

Herbicide Binding Proteins

Studies on derivatives of this compound have shed light on its role in herbicide binding. For example, the binding behavior of radioactively labeled phenolic inhibitors, which are structurally similar to this compound, has been analyzed on thylakoid membranes. This research indicates different binding sites for phenolic herbicides at the reducing side of Photosystem II (Oettmeier et al., 1982).

Plant Growth Regulation

This compound and its analogs are also being studied for their plant growth-regulating properties. Research has shown that compounds like 2-iodo-6-nitrophenols, which are structurally related, exhibit significant activity in promoting cell elongation and inducing responses in plants (Wain & Harper, 1967).

Antimicrobial Activities

In the field of medicine and microbiology, some phenolic compounds similar to this compound have been explored for their antimicrobial properties. For instance, certain thiocyanato-bridged dinuclear Cu(II) complexes derived from phenols exhibit noteworthy antimicrobial activities, providing insights into potential applications in fighting infections and diseases (Hong, 2008).

Synthesis and Characterization

The synthesis and characterization of compounds involving this compound and its analogs are crucial in understanding their chemical properties. For example, the synthesis of binuclear Zn(II) complexes from related phenolic compounds has been documented, offering insights into their structural and chemical behavior (Dehghani-Firouzabadi & Alizadeh, 2016).

Cancer Research

In cancer research, some gallium(III) complexes containing phenolic compounds, akin to this compound, have been synthesized and characterized. These compounds exhibit potential in growth-inhibition activity and apoptosis induction in cisplatin-resistant human neuroblastoma cells (Shakya et al., 2006).

Environmental Impact

The environmental impact of similar phenolic compounds is also a subject of study. For instance, the formation of iodo-trihalomethanes during the disinfection of iodide-containing waters can be a result of reactions involving phenolic compounds. This research highlights the environmental and health implications of using certain phenolic substances (Bichsel & Gunten, 2000).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. As an intermediate in organic synthesis, its mechanism of action would depend on the specific reactions it is involved in.

Safety and Hazards

The compound is classified under the GHS07 hazard class. The hazard statements associated with it are H302+H312+H332;H315;H319;H335. This means it can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin and eye irritation and may cause respiratory irritation. The precautionary statement is P280, which means protective gloves/protective clothing/eye protection/face protection should be worn.